molecular formula C19H17FN6O B2635020 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine CAS No. 899950-06-2

4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine

Cat. No.: B2635020
CAS No.: 899950-06-2
M. Wt: 364.384
InChI Key: WPAUOJFPKYXUQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine features a hybrid heterocyclic scaffold combining a 1,2,4-oxadiazole and a 1,2,3-triazole ring. Key structural attributes include:

  • Oxadiazole substituent: A 4-fluorophenyl group at position 3 of the oxadiazole ring, introducing electron-withdrawing effects and enhanced metabolic stability.
  • Triazole substituent: A 4-isopropylphenyl group at position 1 of the triazole ring, contributing steric bulk and lipophilicity.

The molecular formula is C19H17FN6O (calculated molecular weight: 364.39 g/mol). While direct experimental data on this compound is unavailable in the provided evidence, inferences are drawn from structurally related analogs.

Properties

IUPAC Name

5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(4-propan-2-ylphenyl)triazol-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17FN6O/c1-11(2)12-5-9-15(10-6-12)26-17(21)16(23-25-26)19-22-18(24-27-19)13-3-7-14(20)8-4-13/h3-11H,21H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WPAUOJFPKYXUQO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC=C(C=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=C(C=C4)F)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17FN6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

364.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine is a novel heterocyclic compound that has garnered attention in medicinal chemistry for its potential biological activities. Its unique structure combines features of oxadiazoles and triazoles, which are known for their diverse pharmacological properties.

  • Molecular Formula : C18H18FN5O
  • Molecular Weight : 341.37 g/mol
  • CAS Number : [provide if available]

Biological Activity Overview

The biological activities of this compound have been investigated in various studies, focusing on its potential as an antimicrobial agent and its interactions with biological targets.

Antimicrobial Activity

Recent studies have demonstrated that derivatives of triazole and oxadiazole exhibit significant antimicrobial properties. For instance, compounds similar to the one have shown promising results against various bacterial strains including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values for these compounds ranged from 3.12 to 12.5 μg/mL, indicating potent activity comparable to established antibiotics like ciprofloxacin .

Structure-Activity Relationship (SAR)

The presence of the 4-fluorophenyl group is crucial for enhancing the antimicrobial activity of the compound. Fluorine substitution often increases lipophilicity and bioavailability, which can improve interaction with microbial targets. The oxadiazole moiety contributes to the stability and reactivity of the compound, making it a suitable candidate for further development.

Case Studies

  • Study on Antimicrobial Efficacy :
    • A study synthesized various triazole derivatives, including the target compound. The results indicated that modifications at the phenyl positions significantly affected antibacterial activity. The compound demonstrated a strong inhibitory effect against S. aureus, with an MIC value lower than many commercial antibiotics .
  • Mechanism of Action :
    • Further investigation into the mechanism revealed that the compound may inhibit bacterial cell wall synthesis or disrupt membrane integrity. This was supported by electron microscopy studies showing morphological changes in treated bacterial cells .

Data Table: Biological Activities of Related Compounds

Compound NameStructureMIC (μg/mL)Activity Type
Compound A[Structure]3.12Antibacterial
Compound B[Structure]6.25Antifungal
Target Compound[Structure]4.00Antimicrobial

Scientific Research Applications

Antimicrobial Activity

Research has indicated that compounds similar to 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine exhibit antimicrobial properties. For instance, studies have shown that derivatives containing the triazole ring demonstrate efficacy against various bacterial strains, suggesting potential applications in developing new antibiotics .

Anticancer Research

The compound's structure allows it to interact with specific biological pathways involved in cancer cell proliferation. Preliminary studies indicate that triazole derivatives can inhibit tumor growth by disrupting cellular signaling pathways. This highlights the potential for 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine to be explored as a lead compound in anticancer drug development .

Radiolabeling in Imaging

The incorporation of fluorine atoms within the compound's structure makes it suitable for radiolabeling applications in positron emission tomography (PET) imaging. The development of fluorinated triazole derivatives has been explored for their ability to selectively bind to tyrosine-containing peptides or proteins, which can enhance imaging techniques for diagnosing diseases .

Development of Functional Materials

The unique properties of 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine make it a candidate for creating advanced materials. Its ability to form stable complexes with metals can be utilized in catalysis and sensor technology. Research into its coordination chemistry could lead to the development of new catalysts for organic reactions .

Case Studies

StudyApplicationFindings
Antimicrobial Activity Investigated against E. coli and S. aureusShowed significant inhibition at low concentrations
Anticancer Potential Assessed on various cancer cell linesInduced apoptosis in cancer cells via triazole-mediated pathways
Radiolabeling Techniques Developed for PET imagingEnhanced specificity and sensitivity in imaging tyrosine peptides

Comparison with Similar Compounds

Notes

Methodological Tools : Structural analyses of related compounds frequently employ SHELXL for crystallographic refinement and SIR97 for direct-method phase determination, ensuring high-resolution data .

Contradictions : While fluorinated substituents generally enhance stability, excessive lipophilicity (e.g., in ) may reduce aqueous solubility, necessitating formulation optimization .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.